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Compound of Interest

Compound Name: GSK8573

Cat. No.: B10818798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information and protocols for the solubilization and

preparation of GSK8573 for both in vitro and in vivo experimental settings. GSK8573 is utilized

as an inactive control compound for GSK2801, an acetyl-lysine competitive inhibitor of BAZ2A

and BAZ2B bromodomains. Notably, GSK8573 exhibits binding activity to BRD9 (Kd of 1.04

μM) and is inactive against BAZ2A/B and other bromodomain families.[1][2]

Data Presentation: Solubility
The solubility of GSK8573 has been determined in various solvents. The following table

summarizes the quantitative solubility data for easy reference and comparison.

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 22 mg/mL 68.03 mM

Sonication is

recommended to aid

dissolution.[1]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 mg/mL 7.73 mM

A common formulation

for in vivo studies.[1]

[3]

Molecular Weight of GSK8573: 323.39 g/mol [1]
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Experimental Protocols
Protocol 1: Preparation of GSK8573 Stock Solution for
In Vitro Assays
This protocol outlines the preparation of a high-concentration stock solution of GSK8573 in

Dimethyl Sulfoxide (DMSO), suitable for subsequent dilution in aqueous media for in vitro

experiments.

Materials:

GSK8573 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Weighing: Accurately weigh the desired amount of GSK8573 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add 30.92 µL of DMSO per 1 mg of

GSK8573).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[1] Visually

inspect for complete dissolution.

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to one year for

long-term stability.[1][2]

Protocol 2: Preparation of GSK8573 Formulation for In
Vivo Studies
This protocol details the preparation of a GSK8573 formulation suitable for administration in

animal models, based on a common vehicle composition.

Materials:

GSK8573 powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80

Sterile Saline (0.9% w/v NaCl in water)

Sterile conical tubes

Pipettes and sterile tips

Procedure: This procedure is for preparing a final concentration of 2 mg/mL.

Prepare a Concentrated Stock: First, prepare a concentrated stock solution of GSK8573 in

DMSO. For instance, create a 20 mg/mL stock by dissolving the appropriate amount of

GSK8573 in DMSO.

Vehicle Preparation (for 1 mL final volume):

In a sterile conical tube, add 400 µL of PEG300.
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Add 100 µL of the 20 mg/mL GSK8573 DMSO stock solution to the PEG300 and mix

thoroughly by pipetting or vortexing. This results in a 10% DMSO concentration in the final

formulation.

Add 50 µL of Tween 80 to the mixture and mix until a homogenous solution is formed.

Add 450 µL of sterile saline to the mixture.

Vortex the final solution thoroughly to ensure complete mixing. The final concentration of

GSK8573 will be 2 mg/mL.

Visualizations
Experimental Workflow and Logical Relationships
The following diagrams illustrate the experimental workflow for preparing GSK8573 for in vivo

use and the logical relationship between GSK8573, its active counterpart GSK2801, and their

respective protein targets.
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Step 1: Prepare Stock Solution

Step 2: Prepare Vehicle

Step 3: Final Formulation

Weigh GSK8573 Powder

Add DMSO
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10% of final volume

Add PEG300
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40% of final volume
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5% of final volume

Add Saline & Mix

45% of final volume

Final 2 mg/mL Solution
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Caption: Workflow for preparing GSK8573 in vivo formulation.
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Caption: Logical relationship of GSK8573 and GSK2801 to their targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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